Cas no 1864311-99-8 (1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine
• CAS No: 1864311-99-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6313125
• PubChem ID: 130553225
• Update Time: 2025-05-20

1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1864311-99-8
• EN300-1148982
• 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H17N3/c1-3-4-10(5-6-10)8-7-9(11)13(2)12-8/h7H,3-6,11H2,1-2H3
• InChI Key： ABCCHJSTISTOIE-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)C1(CCC)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine

Professional Introduction to 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine (CAS No. 1864311-99-8)

1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine, a compound with the chemical identifier CAS No. 1864311-99-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound’s molecular architecture, characterized by a pyrazole core substituted with a methyl group at the 1-position and a 1-propylcyclopropyl moiety at the 3-position, suggests a rich chemical diversity that could be exploited for drug discovery.

The pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Pyrazoles have been extensively studied for their roles in antiviral, anti-inflammatory, and anticancer therapies. The introduction of alkyl groups at specific positions on the pyrazole ring can modulate its pharmacokinetic properties and enhance its binding affinity to biological targets. In the case of 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine, the presence of the propylcyclopropyl group at the 3-position introduces steric and electronic effects that could influence its interaction with enzymes and receptors.

Recent studies have highlighted the importance of structural diversity in the development of novel therapeutic agents. The compound’s unique substitution pattern makes it an attractive candidate for further investigation in various disease models. For instance, researchers have explored the potential of pyrazole derivatives as inhibitors of kinases and other enzymes involved in signal transduction pathways. The structural features of 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine may confer selective binding to specific targets, thereby minimizing off-target effects.

In addition to its pharmacological potential, this compound has shown promise in preclinical studies as a lead candidate for drug development. The synthesis of 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The compound’s stability under various conditions has also been a focus of research. Studies have demonstrated that 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine exhibits good solubility in common organic solvents, which is crucial for formulation development and biological testing. Furthermore, its thermal stability has been evaluated to ensure compatibility with storage and transportation requirements.

Efforts are ongoing to optimize synthetic routes for large-scale production of this compound. Researchers are exploring greener synthetic methods that minimize waste and reduce environmental impact. These efforts align with global trends toward sustainable chemistry practices in pharmaceutical manufacturing.

The biological activity of 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine has been preliminarily assessed through in vitro assays. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health conditions. Further investigations are needed to elucidate its mechanism of action and to identify potential therapeutic applications.

The compound’s potential as a lead molecule has prompted collaborations between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical candidates. The integration of computational modeling and high-throughput screening techniques is being utilized to identify derivatives with enhanced potency and selectivity.

The regulatory landscape for new drug development also plays a critical role in advancing compounds like 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine. Compliance with international guidelines ensures that safety and efficacy data meet stringent standards before proceeding to clinical trials. Regulatory agencies provide frameworks that guide researchers in designing robust preclinical studies.

In conclusion, 1-Methyl-3-(1-propylcyclopropyl)-1H-pyrazol-5-amine (CAS No. 1864311-99-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary biological activity, make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs.